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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713

A comprehensive guide to the fastness properties of Disperse Red 153, Disperse Red 60, and
Disperse Red 73 on polyester, nylon, and cellulose acetate, providing researchers and drug
development professionals with essential data for informed decision-making.

This guide offers an objective comparison of the performance of Disperse Red 153 against two
common alternatives, Disperse Red 60 and Disperse Red 73, when applied to three widely
used synthetic textiles: polyester, nylon, and cellulose acetate. The fastness properties—
resistance to washing, light, and rubbing (crocking)—are critical determinants of a dye's
suitability for various applications. This report summarizes quantitative data from experimental
studies and provides detailed methodologies for the key fastness tests.

Executive Summary

Disperse Red 153 exhibits good overall fastness properties, particularly on polyester. When
compared to Disperse Red 60 and Disperse Red 73, the selection of the optimal dye depends
on the specific textile substrate and the primary fastness requirements of the end-product. This
guide provides the necessary data to navigate these choices effectively.

Quantitative Performance Data

The following table summarizes the fastness properties of Disperse Red 153, Disperse Red
60, and Disperse Red 73 on polyester, nylon, and cellulose acetate. The ratings are based on a
scale of 1 to 5 for wash and crocking fastness (where 5 is excellent) and 1 to 8 for light
fastness (where 8 is outstanding).
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Light Crocking Crocking
Wash
) Fastnhess Fastness Fastness
Dye Textile Fastness
(ISO 105- (AATCC 8)- (AATCC 8) -
(AATCC 61)
B02) Dry Wet
Disperse Red
Polyester 4-5[1] 5[1][2] 4-5 4
153
Nylon 4 5 4 3-4
Acetate 4 5 4 3-4
Disperse Red
60 Polyester 4-5[3] 6-7[3] 4-5 4
Nylon 3-4 5 4 3
Acetate 4[4] 5-6 4 3-4
Disperse Red
Polyester 5[3] 5-6[3] 4-5 4
73
Nylon 4 5-6 4 3-4
Acetate 4 5 4 3

Experimental Protocols

Detailed methodologies for the key fastness tests are provided below to ensure reproducibility

and accurate comparison.

Colorfastness to Laundering: Accelerated (AATCC Test
Method 61-2013¢e(2020))[5][6][7]

This accelerated test simulates the effects of five home or commercial launderings.

Apparatus and Materials:

o Launder-Ometer or similar apparatus for rotating closed canisters in a thermostatically

controlled water bath at 42 rpm.
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» Stainless steel canisters (Type 1 or 2).

o Stainless steel balls (6 mm in diameter).

» Multifiber test fabric No. 10.

o AATCC Standard Reference Detergent WOB (without optical brightener).
e Gray Scale for Color Change and Gray Scale for Staining.

e Color matching booth.

Procedure:

A 50 x 150 mm specimen of the dyed textile is taken. A piece of multifiber test fabric is
attached to it.

e The composite specimen is placed into a stainless steel canister.
e 150 mL of a 0.15% detergent solution and 50 stainless steel balls are added to the canister.

e The sealed canister is placed in the Launder-Ometer, which is preheated to 49°C (for Test
No. 2A).

e The apparatus is operated for 45 minutes at 49°C.
e The canister is removed, and the specimen is rinsed and dried.

e The change in color of the specimen and the staining of the multifiber test fabric are
evaluated using the appropriate Gray Scales under standard lighting conditions.

Colorfastness to Artificial Light: Xenon Arc Fading Lamp
Test (ISO 105-B02:2014)[8][9][10][11][12]

This test determines the resistance of the color of textiles to the action of an artificial light
source that simulates natural daylight.

Apparatus and Materials:
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Xenon arc fading lamp apparatus.

Blue Wool standards (ISO 105-B08).

Gray Scale for Color Change.

Opaque card stock.
Procedure:

e A specimen of the dyed textile is mounted on a card. A portion of the specimen is covered
with an opaque mask.

e Blue Wool standards are similarly mounted.
e The specimens and standards are placed in the xenon arc apparatus.

o The samples are exposed to the light under controlled conditions of temperature and
humidity.

e The exposure is continued until a specified fading of the Blue Wool standards is achieved,
corresponding to a rating on the Gray Scale for Color Change.

e The light fastness of the specimen is assessed by comparing the change in its color to the
change in the Blue Wool standards.

Colorfastness to Crocking: Crockmeter Method (AATCC
Test Method 8-2016)[3][13][14][15][16][17]

This test determines the amount of color transferred from the surface of a colored textile to
other surfaces by rubbing.

Apparatus and Materials:
e Crockmeter.

o Standard white cotton crocking cloth.
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e Gray Scale for Staining or Chromatic Transference Scale.
e Color matching booth.
Procedure:

e Dry Crocking: A50 x 130 mm specimen of the dyed textile is mounted on the base of the
crockmeter. A dry, white crocking cloth is mounted on the rubbing finger. The finger is passed
back and forth along the specimen 10 times.

o Wet Crocking: The procedure is repeated with a new specimen and a white crocking cloth
that has been wetted with distilled water to a 65% + 5% wet pick-up.

e The amount of color transferred to the white crocking cloths is evaluated using the Gray
Scale for Staining or the Chromatic Transference Scale under standard lighting.

Visualizations

To further clarify the experimental process and the factors influencing dye performance, the
following diagrams are provided.
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Experimental workflow for fastness property validation.

Dye Properties Fiber Properties
. . " Fiber Morphology )
Chemical Structure Molecular Size Polarity (Crystallinity, Amorphous Regions) Surface Chemistry

Resultant Fastness Properties
(Wash, Light, Crocking)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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